Cas no 1807063-84-8 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1807063-84-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4805707
• Update Time: 2025-05-20

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-16-9(15)4-2-5(8(11)12)14-6(3-13)7(4)10/h2,8H,3,13H2,1H3
• InChI Key： XMGPDLAWFDUDNC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1807063-84-8): A Comprehensive Overview

Methyl 2-(aminomethyl)-6-()-3-fluoropyridine-4-carboxylate, identified by its CAS number 1807063-84-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of an aminomethyl group at the 2-position and a difluoromethyl group at the 6-position introduces specific electronic and steric effects, which are critical for modulating the compound's interactions with biological targets. Additionally, the fluoropyridine core and the carboxylate moiety at the 4-position further enhance its potential as a pharmacophore.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve drug-like properties such as metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into pharmaceutical compounds often leads to enhanced biological activity and reduced susceptibility to degradation by metabolic enzymes. Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate exemplifies this trend, as its structure suggests a high degree of functional tunability.

The synthesis of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a fluorinated pyridine precursor, followed by functionalization at the 2- and 6-positions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity.

One of the most compelling aspects of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate is its potential as a building block for more complex drug candidates. The compound's versatile structure allows for further derivatization, enabling chemists to explore a wide range of biological activities. For instance, modifications at the aminomethyl group can introduce new binding interactions with target proteins, while alterations at the difluoromethyl position can fine-tune pharmacokinetic properties.

Recent studies have highlighted the therapeutic potential of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate in various disease models. Research indicates that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammation, cancer, and infectious diseases. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that its interactions with biological targets are mediated by both electronic and steric factors.

The role of computational chemistry in understanding the behavior of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate cannot be overstated. Molecular modeling techniques provide valuable insights into how this compound interacts with biological systems at the atomic level. By simulating these interactions, researchers can predict potential side effects, optimize drug design, and accelerate the discovery process.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1807063-84-8) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further development into novel therapeutic agents. As our understanding of its biological activities continues to grow, so too will its applications in medicine and drug discovery.